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Facts
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Compound Focus: Adefovir Dipivoxil

CAS No.: 142340-99-6

Cat. No.: S598842

The following table summarizes the core information on this adverse effect for researchers and clinicians.

Aspect Summary for Troubleshooting & FAQs

Primary Adefovir dipivoxil (ADV)-associated Fanconi syndrome [1] [2].

Association

Clinical Progressive limb weakness, sensory abnormalities (e.g., coldness, heaviness,
Presentation burning sensations) [1].

| Key Diagnostic Findings | EMG/NCS: Confirms multiple peripheral nerve damages [1]. Lab Tests:
Hypophosphatemia, hypokalemia, metabolic acidosis, glycosuria, proteinuria [1]. | | Propesed Mechanism |
ADV impairs proximal renal tubule function - Fanconi syndrome — chronic loss of
phosphate/electrolytes - hypophosphatemia — impaired cellular energy metabolism & nerve function —
peripheral neuropathy [1]. | | Management & Resolution | 1. Substitute ADV with an alternative antiviral
(e.g., entecavir). 2. Supplement phosphate and other electrolytes. 3. Monitor EMG & labs; significant

improvement can be seen within 5-6 months [1]. |

Experimental Data & EMG Parameters
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For researchers designing studies or analyzing cases, the following table provides quantitative EMG and

laboratory data from a published case report, showing significant improvement after intervention [1].

Jul 2023 Jan 2024 (Follow- Reference Nerve
Parameter . .

(Diagnosis) up) Range Tested
Phosphate (mmol/L) 0.24 0.94 0.85-1.51 -
CMAP - Peroneal Nerve 2.2 (Right) / ND 1.7 (Right) / 2.3 - Peroneal
(mV) (Left) (Left)
MCV - Peroneal Nerve 33 (Right) / ND 34 (Right) / 32 - Peroneal
(mls) (Left) (Left)
CMAP - Tibial Nerve 3.4 (Left) / 3.7 3.9 (Left) / 3.3 - Tibial
(mV) (Right) (Right)
SNAP - Sural Nerve 12 (Left) /5 (Right) 13.2 (Left) / 16.9 - Sural
(nv) (Right)

Abbreviations: CMAP: Compound Muscle Action Potential; MCV: Motor Conduction Velocity; SNAP:

Sensory Nerve Action Potential; ND: Not Detected.

Diagnostic & Experimental Protocol

Based on the case report, here is a recommended workflow for diagnosing and investigating ADV-associated

peripheral neuropathy.
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Review patient history
for long-term ADV use
(typically >4-5 years)

Conduct laboratory analysis
for Fanconi syndrome:
- Serum phosphate, potassium
- Urine glucose, protein
- Arterial blood gas

Perform Electromyography (EMG)
and Nerve Conduction Studies (NCS)

to confirm peripheral neuropathy
and establish baseline

Correlate findings:
Fanconi Syndrome + Peripheral Neuropathy
in context of ADV therapy

1. Substitute ADV with entecavir

\

\
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Implement intervention: !
I

I

2. Initiate phosphate supplementation JH

Follow-up

~a

Monitor patient response:

Repeat EMG/NCS and lab tests
at 5-6 month intervals
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Key Takeaways for Your Content

¢ Primary Cause: Peripheral neuropathy is not a direct effect of adefovir but a consequence of drug-
induced Fanconi syndrome leading to hypophosphatemia [1].

¢ Confirmation: Diagnosis requires corroborating EMG findings with laboratory evidence of renal
tubular dysfunction [1].

¢ Reversibility: The condition is treatable; neurological and EMG parameters show significant
improvement upon ADV discontinuation and supplementation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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